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Compound of Interest

Compound Name: Cyclopentanesulfonyl chloride

Cat. No.: B1274887

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Cyclopentanesulfonyl chloride (CPSC). Due to its hazardous nature, strict adherence to the
protocols outlined in this guide is essential to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

Cyclopentanesulfonyl chloride is classified as a hazardous chemical that poses significant
risks upon exposure. It is corrosive and can cause severe skin burns, serious eye damage, and
respiratory irritation.[1] A critical hazard is its reactivity with water, which liberates toxic gas.[2]

Table 1: GHS Hazard Classification
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Category Code Description Pictograms Signal Word
Causes severe
Hazard skin burns and GHSO05
H314 ] Danger[1]
Statements eye damage.[1] (Corrosion)
(3]
_ GHSO07
Causes serious )
H318 (Exclamation
eye damage.[1]
Mark)
May cause
H335 respiratory
irritation.[1]
] Do not breathe
Precautionary )
P260 fumes, mist,
Statements
spray, vapors.[1]
Wear protective
gloves/protective
P280 clothing/eye
protection/face
protection.[1][4]
IF
SWALLOWED:
P301+P330+P33 )
1 rinse mouth. Do
NOT induce
vomiting.[1]
IF ON SKIN (or
hair): Take off
immediately all
P303+P361+P35 )
3 contaminated
clothing. Rinse
skin with
water/shower.[1]
P305+P351+P33 IFIN EYES:
8 Rinse cautiously
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with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

[1]14]

Immediately call
a POISON
P310 CENTER or

doctor/physician.

[4]

Store in a well-

ventilated place.

P403+P233 _
Keep container
tightly closed.[1]
Store locked up.

P405

[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of CPSC is fundamental to its safe
handling and storage.

Table 2: Physical and Chemical Data for Cyclopentanesulfonyl Chloride
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Property Value

Molecular Formula CsHoeCIO2S[1][3]

Molecular Weight 168.64 g/mol [3]

CAS Number 26394-17-2[1][2]

Appearance Pale to dark brown liquid[5]
Density 1.279 g/mL at 25 °C

Boiling Point 99 °C at 7 mmHg][5]

Flash Point > 110 °C (> 230 °F) - closed cupl[2]
Refractive Index n20/D 1.4918

Sensitivity Moisture sensitive[4][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent any direct
contact with the substance.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Tightly fitting chemical safety goggles and a
face shield (minimum 8 inches).[2][4] Must
comply with OSHA 29 CFR 1910.133 or
European Standard EN166.[2]

Eye/Face Protection

Hand Protection Wear compatible, chemical-resistant gloves.[6]

Wear appropriate protective clothing to prevent
Body Protection skin exposure.[2][7] A lab coat and, if necessary,

an apron or full-body suit are recommended.

Use a NIOSH/MSHA or European Standard EN
149 approved respirator with an appropriate
) ) filter (e.g., type ABEK) if exposure limits are
Respiratory Protection S ]
exceeded or if irritation is experienced.[2] Work

should be conducted in a chemical fume hood.

[2]

Handling, Storage, and Experimental Protocols

Strict protocols must be followed when handling and storing Cyclopentanesulfonyl chloride
to mitigate risks.

Protocol for Safe Handling:
¢ Read and understand the Safety Data Sheet (SDS) thoroughly before use.[1]

o Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[2]

o Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[21[8]
e Wear all recommended PPE at all times.[1]

e Avoid all contact with skin, eyes, and clothing.[2] Do not breathe vapors, fumes, or mists.[1]

[2]
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e Prevent any contact with water or moisture, as it liberates toxic gas.[2]

o Use spark-proof tools and explosion-proof equipment, especially when handling larger
quantities.[9]

e Wash hands thoroughly after handling the substance.[1]

Protocol for Safe Storage:

Store in a dry, cool, and well-ventilated place.[2][4] A recommended storage temperature is
2-8 °C.[4]

o Keep the container tightly closed and sealed.[1][2] Containers that have been opened must
be carefully resealed and kept upright.[4]

o Store under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture.[2]

» Store in a designated corrosives area and keep it locked up.[1][2]

o Store separately from incompatible materials.

Incompatible Materials:

Water[2]

Strong oxidizing agents[2]

Bases[2]

Amines|[2]

Alcohols|[2]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.

Protocol for Accidental Release:
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» Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][4]

e Ventilate: Ensure the area is well-ventilated.[4]

e Protect: Do not take action without suitable protective equipment.[1]

o Contain: Stop the leak if it is safe to do so.[1] Contain the spill using an inert, dry absorbent
material such as dry sand or a chemical absorbent. DO NOT USE WATER or combustible
materials.[2]

o Collect: Carefully sweep or shovel the absorbed material into a suitable, closed container for
hazardous waste disposal.[1][2]

o Clean: Ventilate and wash the spill area after the material has been collected.[10]

Protocol for Firefighting:

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, or carbon dioxide.[1]

[2]

e Unsuitable Extinguishing Media:DO NOT USE WATER, as it reacts with the substance to
release toxic gas.[2]

o Specific Hazards: Thermal decomposition can produce hazardous gases including carbon
oxides, sulfur oxides, hydrogen chloride, and chlorine.[1][2] Containers may explode if
heated under confinement.[1]

» Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[2]

First Aid Measures:

Table 4: First Aid for Exposure
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Exposure Route

Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1] If breathing is
difficult or has stopped, provide artificial
respiration.[1] Seek immediate medical

attention.[1]

Skin Contact

Immediately take off all contaminated clothing.
[1] Wash the affected skin with plenty of soap
and water for at least 15 minutes.[1][2] Seek
immediate medical attention.[1][2] Wash

contaminated clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[1][2] Remove contact lenses
if present and easy to do so.[1] Continue rinsing.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][2] Rinse the mouth
thoroughly with water.[1] Never give anything by
mouth to an unconscious person.[2][4] Seek
immediate medical attention.[1][2] Ingestion can
cause severe swelling and perforation of the

esophagus or stomach.[2]

Toxicological Information

The primary toxicological effect of Cyclopentanesulfonyl chloride is its corrosivity.

Table 5: Summary of Toxicological Effects

© 2025 BenchChem. All rights reserved.
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Effect

Classification | Description

Acute Toxicity

Not classified.[1]

Skin Corrosion/Irritation

Causes severe skin burns (Category 1B).[1][2]

Serious Eye Damage/Irritation

Causes serious eye damage (Category 1).[1][2]

Respiratory/Skin Sensitization

Not classified.[1]

Germ Cell Mutagenicity

Not classified.[1]

Carcinogenicity

Not classified.[1]

Reproductive Toxicity

Not classified.[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation (Category 3).[1]
[2] The material is destructive to the tissues of

the mucous membranes and upper respiratory
tract.[1]

Aspiration Hazard

No data available.

Visualized Emergency Response Workflow

The following diagram illustrates the logical workflow for responding to an incident involving

Cyclopentanesulfonyl chloride.

© 2025 BenchChem. All rights reserved.

9/12 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-17.pdf
https://www.benchchem.com/product/b1274887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incident Assessment

e

Remove from source | Admi

‘Workflow for Cyclopentanesulfonyl Chioride Incidents

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving Cyclopentanesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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